Cas no 1546254-44-7 (1-[(2-OXOPYRROLIDIN-1-YL)METHYL]CYCLOPROPANE-1-CARBOXYLIC ACID)

• Product Name: 1-[(2-OXOPYRROLIDIN-1-YL)METHYL]CYCLOPROPANE-1-CARBOXYLIC ACID
• CAS No: 1546254-44-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 2102263
• Update Time: 2023-11-19

1-[(2-OXOPYRROLIDIN-1-YL)METHYL]CYCLOPROPANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-[(2-OXOPYRROLIDIN-1-YL)METHYL]CYCLOPROPANE-1-CARBOXYLIC ACID
• 1-[(2-OXOPYRROLIDIN-1-YL)METHYL]CYCLOPROPANE-1-CAR
• CID 84658994
• Cyclopropanecarboxylic acid, 1-[(2-oxo-1-pyrrolidinyl)methyl]-

• Inchi： 1S/C9H13NO3/c11-7-2-1-5-10(7)6-9(3-4-9)8(12)13/h1-6H2,(H,12,13)
• InChI Key： WMHRWSYPMHMGKI-UHFFFAOYSA-N
• SMILES： OC(C1(CN2C(CCC2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 396.3±15.0 °C(Predicted)
• pka: 4.40±0.20(Predicted)